6-Allyl-5-methoxy-2-methylbenzoxazole

• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 5-methoxy-2-methyl-6-prop-2-enyl-1,3-benzoxazole
• InChI: InChI=1S/C12H13NO2/c1-4-5-9-6-12-10(7-11(9)14-3)13-8(2)15-12/h4,6-7H,1,5H2,2-3H3
• InChI Key: TUXFLJAUQFRVSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C=C(C(=C2)OC)CC=C

Description

6-Allyl-5-methoxy-2-methylbenzoxazole is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

400 mg of 6-bromo-5-methoxy-2-methylbenzoxazole was dissolved in 5 ml of toluene. Thereafter, 769 μl of allyl tributyl tin and 57 mg of tetrakis(triphenylphosphine)palladium were successively added to the reaction solution. Thereafter, the reaction solution was heated to reflux under nitrogen atmosphere. Approximately 14 hours later, the reaction solution was stood to cool and then filtered through celite, followed by concentration under a reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate), so as to obtain 202 mg of the subject compound.